Cas no 1267318-95-5 (2-(4-n-Propylphenyl)ethanethiol)

• Product Name: 2-(4-n-Propylphenyl)ethanethiol
• CAS No: 1267318-95-5
• MF: C₁₁H₁₆S
• MW: 180.309741973877
• MDL: MFCD11521156
• CID: 5148809
• PubChem ID: 55275626
• Update Time: 2026-03-03

2-(4-n-Propylphenyl)ethanethiol Chemical and Physical Properties

Names and Identifiers

• 2-(4-n-Propylphenyl)ethanethiol
• 2-(4-Propylphenyl)ethane-1-thiol
• 2-(4-propylphenyl)ethanethiol

• MDL： MFCD11521156
• Inchi： 1S/C11H16S/c1-2-3-10-4-6-11(7-5-10)8-9-12/h4-7,12H,2-3,8-9H2,1H3
• InChI Key： QPPLOTAGMUOYBA-UHFFFAOYSA-N
• SMILES： SCCC1C=CC(=CC=1)CCC

Computed Properties

• Exact Mass: 180.09727168g/mol
• Monoisotopic Mass: 180.09727168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-(4-n-Propylphenyl)ethanethiol

Professional Introduction to Compound with CAS No 1267318-95-5 and Product Name: 2-(4-n-Propylphenyl)ethanethiol

2-(4-n-Propylphenyl)ethanethiol, identified by the Chemical Abstracts Service Number (CAS No) 1267318-95-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology. This compound, featuring a thiol (-SH) functional group attached to a phenyl ring substituted with an n-propyl chain, exhibits unique chemical properties that make it a valuable candidate for various research applications. The structural configuration of 2-(4-n-Propylphenyl)ethanethiol not only contributes to its distinct reactivity but also opens up possibilities for its incorporation into more complex molecular architectures, particularly in the development of novel therapeutic agents.

The significance of 2-(4-n-Propylphenyl)ethanethiol lies in its potential utility as a building block in synthetic chemistry. The presence of the thiol group provides a nucleophilic center, enabling reactions such as nucleophilic substitution, addition, and coordination with metal ions. This reactivity is particularly useful in the synthesis of metal-organic frameworks (MOFs) and catalytic systems where thiolate ligands play a crucial role. Additionally, the phenyl ring and the n-propyl side chain contribute to the compound's solubility and interaction with biological targets, making it a promising candidate for drug discovery initiatives.

In recent years, there has been growing interest in the application of thiols in medicinal chemistry due to their ability to form disulfide bonds, which are integral to many biological processes. 2-(4-n-Propylphenyl)ethanethiol can be used to develop molecules that mimic or modulate these processes. For instance, thiols have been shown to exhibit antioxidant properties by neutralizing reactive oxygen species (ROS), which are implicated in various pathological conditions. The structural features of 2-(4-n-Propylphenyl)ethanethiol may allow it to interact with biological thiols in enzymes or proteins, potentially leading to the development of enzyme inhibitors or modulators.

Moreover, the compound's unique physicochemical properties make it suitable for use in material science applications. The combination of hydrophobicity from the phenyl ring and hydrophilicity from the thiol group can influence its behavior in different environments, making it a candidate for surface modification or as an intermediate in polymer synthesis. Recent studies have explored the use of thiols in self-assembling systems, where they can form stable aggregates through intermolecular disulfide bonds. The n-propyl chain in 2-(4-n-Propylphenyl)ethanethiol may enhance its solubility in organic solvents, facilitating its use in such systems.

The pharmaceutical industry has been particularly interested in thiols due to their role as bioactive molecules. 2-(4-n-Propylphenyl)ethanethiol could serve as a precursor for more complex drug candidates that target specific diseases. For example, thiol-based compounds have been investigated for their potential anti-inflammatory and anti-cancer properties. The ability of thiols to form stable disulfide bonds has been exploited in drug delivery systems, where they can be used to control the release of active pharmaceutical ingredients (APIs). The structural flexibility of 2-(4-n-Propylphenyl)ethanethiol allows chemists to modify its properties by introducing additional functional groups or by derivatizing it into more complex structures.

Recent advancements in computational chemistry have also highlighted the importance of thiols in drug design. Molecular modeling studies have shown that thiols can interact with biological targets through various mechanisms, including hydrogen bonding and hydrophobic interactions. These insights have guided the design of more effective drug candidates based on thiol chemistry. The compound 2-(4-n-Propylphenyl)ethanethiol could be a valuable tool in these efforts, providing a scaffold for designing molecules with enhanced binding affinity and selectivity.

In conclusion, 2-(4-n-Propylphenyl)ethanethiol (CAS No 1267318-95-5) is a versatile compound with significant potential in pharmaceutical chemistry and material science. Its unique structural features make it suitable for various applications, including drug development, catalysis, and material synthesis. As research continues to uncover new applications for thiols, compounds like 2-(4-n-Propylphenyl)ethanethiol are likely to play an increasingly important role in advancing scientific and technological innovations.